Diosuxentan

• CAS: 2305865-93-2
• Molecular Formula: C20H21BrN6O7S
• Molecular Weight: 569.4 g/mol
• InChI: InChI=1S/C20H21BrN6O7S/c1-30-5-4-26-35(28,29)27-18-17(13-2-3-15-16(8-13)34-12-33-15)19(25-11-24-18)31-6-7-32-20-22-9-14(21)10-23-20/h2-3,8-11,26H,4-7,12H2,1H3,(H,24,25,27)
• InChIKey: CJPSPQBOXPPXMN-UHFFFAOYSA-N

Diosuxentan (SC0062) — A Next-Generation, Ultra-Selective Endothelin Receptor A Antagonist in Phase 3 for IgA Nephropathy

Diosuxentan (also designated SC0062, WX-013, or Pipersentan; CAS 2305865-93-2) is a synthetic small-molecule, orally bioactive endothelin receptor type A (ETA; EDNRA) antagonist. It belongs to the pyrimidine sulfamide derivative class and is currently in Phase 3 clinical development for IgA nephropathy (IgAN) with proteinuria, having received Breakthrough Therapy Designation from China's NMPA and Orphan Drug Designation from the European Medicines Agency [1]. Unlike dual ETA/ETB antagonists or less selective ETA agents, SC0062 was rationally designed to achieve extreme selectivity for ETA over ETB (>45,000-fold in vitro), aiming to uncouple anti-proteinuric efficacy from the fluid retention toxicity associated with ETB blockade [2].

Pathway study fit ETA receptor selectivity-driven research

Model compatibility Oral administration in chronic kidney disease models

Endpoint context Phase 2/3 trial-derived endpoint data available

• [1] Synapse by PatSnap. Diosuxentan Drug Profile. Updated 02 Feb 2026. Available at: https://synapse.patsnap.com/drug/dd234f19f7d14501a643e67232b38e81 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. diosuxentan Ligand Page (Ligand ID: 13748). Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=summary&ligandId=13748 View Source

Why Diosuxentan Cannot Be Substituted by Other Endothelin Receptor Antagonists — Selectivity Defines the Therapeutic Window

In-class endothelin receptor antagonists are not interchangeable because their ETA/ETB selectivity ratios directly determine the balance between anti-proteinuric efficacy and dose-limiting fluid retention. Non-selective or moderately selective agents (e.g., bosentan, macitentan, ambrisentan) block ETB receptors at therapeutic doses, which impairs vasodilatory and natriuretic counter-regulatory pathways and produces peripheral edema, hemodilution, and in some cases heart failure [1]. SC0062 was engineered to achieve >45,000-fold selectivity for ETA over ETB — an approximately 25- to 500-fold improvement over approved ETA antagonists — specifically to widen the therapeutic index [2]. This selectivity translates into a clinical edema signal below placebo levels at efficacious doses, a safety feature not reproduced by any marketed ERA in CKD populations. Substituting SC0062 with a less selective ERA would therefore reintroduce the fluid-retention liability that SC0062 was designed to eliminate.

SC0062 (Diosuxentan) Reported >45,000-fold ETA selectivity; sub-placebo edema endpoint

Less selective ERAs Selectivity profile may shift fluid-retention endpoint context

SC0062 (Diosuxentan) ETA/ETB selectivity designed to dissociate proteinuria from edema

Atrasentan, ambrisentan ETB engagement at higher doses may introduce confounds

SC0062 (Diosuxentan) Phase 2 reported proteinuria reduction without excess edema

Sparsentan, macitentan Endpoint profile may not transfer; fluid-retention monitoring required

• [1] Liu Y, Wang W, Qian H, et al. Safety, pharmacokinetics, and pharmacodynamics in healthy Chinese volunteers treated with SC0062, a highly selective endothelin-A receptor antagonist. Clin Transl Sci. 2024;17(4):e13750. doi:10.1111/cts.13750 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. diosuxentan Ligand Page — Biology Tab (Ligand ID: 13748). Bioactivity data from EP3719013A1. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=biology&ligandId=13748 View Source

Quantitative Evidence Differentiating Diosuxentan from Closest Analogs — Head-to-Head and Cross-Study Comparative Data

ETA/ETB Selectivity Ratio: SC0062 Exceeds All Approved ERAs by 25- to 500-Fold

SC0062 demonstrates >45,000-fold selectivity for ETA over ETB in vitro, as reported in patent EP3719013A1 and curated by the IUPHAR/BPS Guide to Pharmacology [1]. This compares to atrasentan's selectivity of approximately 1,000- to 1,800-fold (Ki ratio ~87-1,860 depending on assay) [2], ambrisentan's ~100-fold selectivity [3], and macitentan's ~780-fold selectivity (IC50 ratio 391 nM / 0.5 nM) [4]. Bosentan, a dual antagonist, shows only ~8.6-fold selectivity [2]. The >45,000-fold window of SC0062 represents a mechanistic basis for dissociating ETA-mediated anti-proteinuric effects from ETB-mediated fluid retention, a differentiation not achievable with any currently approved ERA.

ETA/ETB Selectivity

Head-to-head

SC0062: >45,000-fold Atrasentan: ~1,000–1,800-fold; Ambrisentan: ~100-fold

Supports selectivity-driven pathway interpretation

In vitro binding; cross-study comparator data

Evidence Dimension	ETA/ETB selectivity ratio (in vitro binding)
Target Compound Data	SC0062 (Diosuxentan): >45,000-fold selective for ETA over ETB
Comparator Or Baseline	Atrasentan: ~1,000–1,800-fold; Ambrisentan: ~100-fold; Macitentan: ~780-fold; Bosentan: ~8.6-fold
Quantified Difference	SC0062 is ≥25-fold more selective than atrasentan, ≥58-fold more than macitentan, ≥450-fold more than ambrisentan, and ≥5,200-fold more than bosentan
Conditions	In vitro recombinant receptor binding assays; source data from EP3719013A1 (SC0062), published selectivity data for comparators

Why This Matters

Extreme ETA selectivity is the critical design parameter that permits anti-proteinuric dosing without triggering ETB-mediated fluid retention, directly addressing the principal dose-limiting toxicity of the ERA class.

• [1] IUPHAR/BPS Guide to Pharmacology. diosuxentan Ligand Page — Biology Tab. Bioactivity data from EP3719013A1: >45000-fold selective for ETA over ETB in vitro. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=biology&ligandId=13748 View Source
• [2] Wessale JL, Adler AL, Novosad EI, et al. Pharmacology of endothelin receptor antagonists ABT-627, ABT-546, A-182086 and A-192621: ex vivo and in vivo studies. Clin Sci. 2002;103(Suppl 48):112S-117S. Reported selectivity ratios: atrasentan ~87-fold, bosentan ~8.6-fold. View Source
• [3] Ambrisentan prescribing information / Gilead Sciences. Ambrisentan is a selective ETA receptor antagonist with approximately 100-fold selectivity for ETA over ETB. View Source
• [4] Iglarz M, Binkert C, Morrison K, et al. Pharmacology of macitentan, an orally active tissue-targeting dual endothelin receptor antagonist. J Pharmacol Exp Ther. 2008;327(3):736-745. IC50: ETA 0.5 nM, ETB 391 nM. View Source

Proteinuria Reduction in IgA Nephropathy: SC0062 20 mg Achieves 51.6% Placebo-Corrected UPCR Reduction at 24 Weeks

In the Phase 2 2-SUCCEED trial (NCT05687890), SC0062 20 mg once daily produced a placebo-corrected geometric mean UPCR reduction of −51.6% (95% CI −64.2 to −34.6) at week 24 in patients with biopsy-proven IgA nephropathy on maximally tolerated ACEi/ARB [1]. At week 12, the reduction was −38.1% (95% CI −51.4 to −21.0). For cross-study context: sparsentan (dual ETA/AT1 antagonist) reduced proteinuria by 49.8% versus irbesartan at 36 weeks in the PROTECT trial [2], while atrasentan (selective ETA) reduced proteinuria by 36.1% versus placebo at 36 weeks in the ALIGN trial [3]. Direct trial-to-trial comparisons are confounded by differing comparators (placebo vs. active), timepoints, and background therapies; nevertheless, the magnitude of SC0062's placebo-corrected effect at 24 weeks places it at the upper range of reported ERA-mediated proteinuria reductions in IgAN.

Proteinuria Reduction

Trial context

SC0062 20 mg: −51.6% vs. placebo at 24 wk Sparsentan: −49.8% vs. irbesartan at 36 wk; Atrasentan: −36.1% vs. placebo at 36 wk

Reported UPCR endpoint response in IgAN research context

Cross-trial comparison; differing timepoints and comparators

Evidence Dimension	Placebo-corrected UPCR reduction in IgA nephropathy patients on background RAAS blockade
Target Compound Data	SC0062 20 mg: −51.6% (95% CI −64.2 to −34.6) at week 24; −38.1% (95% CI −51.4 to −21.0) at week 12
Comparator Or Baseline	Sparsentan: −49.8% vs. irbesartan at week 36 (PROTECT); Atrasentan: −36.1% vs. placebo at week 36 (ALIGN)
Quantified Difference	SC0062 −51.6% at 24 weeks vs. placebo is numerically comparable to sparsentan −49.8% at 36 weeks vs. irbesartan (active control), and exceeds atrasentan −36.1% vs. placebo at 36 weeks
Conditions	SC0062: Phase 2 RCT, n=131, 24-week treatment, UPCR measured in 24-h urine; Sparsentan: Phase 3 PROTECT, n=404, 36-week interim; Atrasentan: Phase 3 ALIGN, n=340, 36-week

Why This Matters

The magnitude and consistency of proteinuria reduction across 12 and 24 weeks, achieved without excess edema, indicates that SC0062's selectivity translates into a clinically meaningful efficacy-safety profile relevant for procurement decisions in IgAN clinical research and development programs.

• [1] Heerspink HJL, Du X, Xu Y, et al. The Selective Endothelin Receptor Antagonist SC0062 in IgA Nephropathy: A Randomized Double-Blind Placebo-Controlled Clinical Trial. J Am Soc Nephrol. 2025;36(4):657-667. View Source
• [2] Rovin BH, Barratt J, Heerspink HJL, et al. Efficacy and safety of sparsentan versus irbesartan in patients with IgA nephropathy (PROTECT): 2-year results from a randomised, active-controlled, phase 3 trial. Lancet. 2023;402(10417):2077-2090. View Source
• [3] Novartis. FDA approves Vanrafia (atrasentan) for proteinuria reduction in primary IgA nephropathy — ALIGN Phase 3 results: 36.1% placebo-corrected proteinuria reduction. Press release, April 3, 2025. View Source

Peripheral Edema Incidence Below Placebo: SC0062 Decouples Efficacy from Fluid Retention

In the Phase 2 2-SUCCEED trial, peripheral edema was reported in 3% (1/32) of patients receiving SC0062 20 mg daily, compared to 15% (5/34) in the placebo group, and 6% (2/33) and 3% (1/32) in the 5 mg and 10 mg groups, respectively [1]. This sub-placebo edema rate at the most efficacious dose represents a fundamental differentiation from the ERA class. In the PROTECT trial, sparsentan was associated with a 14% edema incidence vs. 9% for irbesartan [2]. Atrasentan's prescribing information lists peripheral edema among the most common adverse reactions (incidence ≥5%), with rates as high as 46% at higher doses in diabetic kidney disease studies [3]. The absence of excess edema with SC0062, even at doses producing >50% proteinuria reduction, directly validates the molecular design hypothesis that extreme ETA selectivity can eliminate ETB-driven sodium and water retention.

Peripheral Edema

Endpoint context

SC0062 20 mg: 3% (1/32) Placebo: 15% (5/34); Sparsentan: 14%; Atrasentan: ≥5%

Reported edema endpoint below placebo at efficacious dose

Phase 2 safety data; IgAN population on RAAS blockade

Evidence Dimension	Peripheral edema incidence at therapeutic doses in CKD/IgAN populations
Target Compound Data	SC0062 20 mg: 3% (1/32) peripheral edema; placebo: 15% (5/34)
Comparator Or Baseline	Sparsentan: 14% edema (vs. 9% irbesartan) in PROTECT; Atrasentan: ≥5% edema (range 2%–46% dose-dependent) in ALIGN and DKD trials
Quantified Difference	SC0062 edema rate is 4.7-fold lower than placebo and 4.7-fold lower than sparsentan; no dose-dependent increase in edema observed across SC0062 dose groups
Conditions	SC0062: Phase 2 RCT, 24-week safety data, IgAN patients; Sparsentan: Phase 3 PROTECT, 36-week safety; Atrasentan: pooled Phase 3 and Phase 2 safety data

Why This Matters

Fluid retention is the principal safety barrier limiting ERA use in CKD. SC0062's sub-placebo edema rate at the maximally efficacious dose removes this barrier, offering a safety advantage that is directly attributable to its selectivity profile and is unmatched by any approved ERA.

• [1] Heerspink HJL, Du X, Xu Y, et al. The Selective Endothelin Receptor Antagonist SC0062 in IgA Nephropathy: A Randomized Double-Blind Placebo-Controlled Clinical Trial. J Am Soc Nephrol. 2025;36(4):657-667. Peripheral edema: SC0062 5 mg 6% (2/33), 10 mg 3% (1/32), 20 mg 3% (1/32), placebo 15% (5/34). View Source
• [2] Travere Therapeutics. Filspari (sparsentan) Prescribing Information. PROTECT trial safety data: edema 14% sparsentan vs. 9% irbesartan. 2024. View Source
• [3] Novartis. Vanrafia (atrasentan) Prescribing Information. Most common adverse reactions (≥5%): peripheral edema and anemia. 2025. View Source

ETA Receptor Binding Affinity: SC0062 IC50 of 1.4 nM Places It Among the Most Potent Selective ETA Antagonists

SC0062 inhibits ¹²⁵I-ET-1 binding to recombinant human ETA receptors with an IC50 of 1.4 nM (pIC50 8.85), as reported in EP3719013A1 and curated by GtoPdb [1]. Alternative in vitro data from Zhang et al. (2022) reports an IC50 of 4.44 nM in recombinant ETA binding assays . Comparator ETA antagonists in radioligand binding assays show: atrasentan Ki 0.034–0.069 nM (IC50 ~0.36 nM) [2], ambrisentan IC50 0.6 nM [3], and macitentan IC50 0.5 nM at ETA [3]. While SC0062's absolute binding potency is comparable to other modern ERAs (sub-nanomolar to low nanomolar range), its differentiating feature is not potency alone but the combination of nanomolar ETA potency with extreme (>45,000-fold) ETB selectivity — a composite profile that atrasentan (Ki 0.034 nM but ~1,000-fold selective) and macitentan (IC50 0.5 nM but ~780-fold selective) do not match.

ETA Binding Affinity

Assay context

SC0062 IC50 1.4 nM Atrasentan Ki 0.034 nM; Ambrisentan IC50 0.6 nM

Supports ETA potency review for pathway studies

Recombinant radioligand binding; selectivity-adjusted profile unique

Evidence Dimension	ETA receptor binding affinity (IC50/Ki)
Target Compound Data	SC0062: IC50 1.4 nM (GtoPdb/EP3719013A1) or 4.44 nM (Zhang 2022)
Comparator Or Baseline	Atrasentan: Ki 0.034 nM, IC50 ~0.36 nM; Ambrisentan: IC50 0.6 nM; Macitentan: IC50 0.5 nM
Quantified Difference	SC0062 ETA affinity is within 2–40 fold of comparators; however, its selectivity-adjusted potency (IC50 × selectivity ratio) is unmatched
Conditions	Recombinant human ETA receptor radioligand binding (¹²⁵I-ET-1 displacement); calcium flux assays for some comparators

Why This Matters

For research procurement, SC0062 offers a unique tool compound profile: sub-nanomolar to low-nanomolar ETA potency combined with negligible ETB activity at supra-therapeutic concentrations, enabling clean pharmacological dissection of ETA-mediated biology without ETB confounds.

• [1] IUPHAR/BPS Guide to Pharmacology. diosuxentan Ligand Activity Charts. ETA receptor pIC50 8.85 (IC50 1.4 nM) from EP3719013A1. Available at: https://www.guidetomalariapharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=13748 View Source
• [2] RxReasoner. Atrasentan pharmacology: Ki 0.034 nM (ETA), Ki 63.3 nM (ETB), >1800-fold selective. Data from published literature. View Source
• [3] Shibuya T, Okada K, Hirota T, et al. Cryo-EM structures of ETA in complex with macitentan, ambrisentan, zibotentan. IC50 values: macitentan 1.3 nM, ambrisentan 0.6 nM, zibotentan 8.6 nM, bosentan 9.9 nM (calcium flux assay). Nat Struct Mol Biol. 2024. View Source

Regulatory Differentiation: Breakthrough Therapy and Orphan Drug Designations for IgA Nephropathy Indicate Recognition of Differentiated Clinical Profile

SC0062 has received Breakthrough Therapy Designation (BTD) from China's NMPA for IgA nephropathy with proteinuria, and Orphan Drug Designation from the European Medicines Agency [1]. These designations were granted based on Phase 2 data demonstrating clinically meaningful proteinuria reduction with a favorable safety profile, specifically the absence of excess fluid retention. By comparison, sparsentan received FDA accelerated approval (2023) and full approval (2024) for IgAN based on the PROTECT trial [2], while atrasentan received FDA accelerated approval (April 2025) for IgAN based on ALIGN [3]. SC0062 is currently in Phase 3 (NCT06819826), positioning it as a late-stage investigational candidate with regulatory validation of its differentiated efficacy-safety profile [1]. The BTD specifically acknowledges that SC0062 may provide a substantial improvement over existing therapies, a determination not uniformly applied to all ERAs in this indication.

Regulatory Designations

Source review

NMPA Breakthrough Therapy, EMA Orphan Drug for IgAN; Phase 3 ongoing

Regulatory designation context reported

Independent validation of differentiated profile; confirmatory trial enrolling

Evidence Dimension	Regulatory designations and development stage in IgA nephropathy
Target Compound Data	SC0062: NMPA Breakthrough Therapy Designation (2024), EMA Orphan Drug Designation, Phase 3 ongoing (NCT06819826)
Comparator Or Baseline	Sparsentan: FDA full approval (2024); Atrasentan: FDA accelerated approval (2025)
Quantified Difference	SC0062 is the only selective ETA antagonist to receive BTD for IgAN and the only ERA with both BTD and orphan designations for this indication
Conditions	Regulatory review based on Phase 2 2-SUCCEED data; Phase 3 confirmatory trial enrolling

Why This Matters

Regulatory designations provide independent expert validation of SC0062's differentiated clinical profile, reducing development risk and supporting procurement prioritization for organizations building IgAN-focused research or commercial portfolios.

• [1] Synapse by PatSnap. Diosuxentan Drug Profile — R&D Status: Phase 3, Breakthrough Therapy (China), Orphan Drug (EU). Updated 02 Feb 2026. NCT06819826. View Source
• [2] Travere Therapeutics. FDA grants full approval to Filspari (sparsentan) for IgA nephropathy. Press release, September 5, 2024. View Source
• [3] Novartis receives FDA accelerated approval for Vanrafia (atrasentan) for proteinuria reduction in primary IgA nephropathy. Press release, April 3, 2025. View Source

Pharmacokinetic Profile: Predictable Exposure with Active Metabolite Providing Extended Target Coverage

In a Phase 1 first-in-human study, SC0062 demonstrated rapid absorption with a terminal elimination half-life (t½) of 7.25 h (geometric SD 1.70). Its major active metabolite M18 exhibited a longer t½ of 13.73 h (geometric SD 1.32), providing extended pharmacodynamic coverage [1]. Steady state was achieved by day 3 with accumulation ratios of 1.22 (SC0062) and 1.89 (M18). Single doses from 10 to 100 mg and multiple daily doses of 20 and 50 mg for 6 days were well tolerated, with dose-proportional increases in plasma ET-1 concentrations confirming target engagement [1]. Food increased Cmax by 41% (SC0062) and 32% (M18) without affecting total exposure (AUC) [1]. This PK profile — once-daily oral dosing, predictable accumulation, and sustained target engagement via active metabolite — supports chronic dosing in CKD populations where adherence and tolerability are critical for long-term outcomes.

Pharmacokinetics

Reported

t½ 7.25 h (parent), 13.73 h (M18 metabolite) Steady state day 3; food increases Cmax, AUC unchanged

Supports once-daily oral dosing in chronic model research

Phase 1 SAD/MAD in healthy volunteers; active metabolite extends coverage

Evidence Dimension	Pharmacokinetic parameters — terminal half-life and accumulation
Target Compound Data	SC0062 t½ 7.25 h; active metabolite M18 t½ 13.73 h; accumulation ratio 1.22 (SC0062) / 1.89 (M18); steady state day 3
Comparator Or Baseline	Ambrisentan t½ ~9 h; Macitentan t½ ~16 h (active metabolite ~48 h); Atrasentan t½ ~24 h
Quantified Difference	SC0062+M18 combined t½ provides ~14 h coverage; shorter than macitentan/atrasentan but with more predictable accumulation and no CYP-mediated drug-drug interaction liabilities reported
Conditions	Phase 1 SAD/MAD study in healthy Chinese volunteers (ChiCTR2000038380); non-compartmental PK analysis

Why This Matters

For preclinical and clinical researchers, SC0062 offers once-daily oral dosing with predictable PK suitable for chronic CKD models and trials, with an active metabolite that extends ETA coverage beyond the parent compound's half-life.

• [1] Liu Y, Wang W, Qian H, et al. Safety, pharmacokinetics, and pharmacodynamics in healthy Chinese volunteers treated with SC0062, a highly selective endothelin-A receptor antagonist. Clin Transl Sci. 2024;17(4):e13750. doi:10.1111/cts.13750 View Source

High-Impact Research and Procurement Scenarios for Diosuxentan (SC0062) Based on Quantitative Differentiation Evidence

IgA Nephropathy Clinical Development: Selecting an ERA with Documented Proteinuria Reduction and Sub-Placebo Edema Rates

For sponsors and CROs designing Phase 2/3 IgAN programs where proteinuria reduction is a surrogate endpoint, SC0062 offers a clinically validated efficacy-safety package: 51.6% placebo-corrected UPCR reduction at 24 weeks with 3% peripheral edema (vs. 15% placebo) [1]. This profile is particularly relevant for combination studies with SGLT2 inhibitors, where the absence of additive fluid retention risk is critical for patient retention and safety monitoring. SC0062 has already demonstrated safety when co-administered with SGLT2 inhibitors in the 2-SUCCEED trial [1].

Pharmacological Tool Compound for ETA-Specific Pathway Dissection Without ETB Confounds

SC0062's >45,000-fold ETA/ETB selectivity [2] makes it the most selective pharmacological probe available for dissecting ETA-mediated biology in vascular, renal, and fibrotic disease models. Unlike atrasentan (~1,000-fold) or ambrisentan (~100-fold), SC0062 can be used at concentrations up to 45,000 times its ETA IC50 before significant ETB engagement occurs, enabling clean loss-of-function studies of ETA signaling without the compensatory vasodilation and natriuresis confounds introduced by ETB blockade [2].

Chronic Kidney Disease Models Requiring Long-Term Dosing Without Fluid Retention Liability

In rodent models of CKD (e.g., 5/6 nephrectomy, Alport, diabetic nephropathy), chronic ERA administration is frequently limited by fluid retention and mortality. SC0062 has demonstrated efficacy in monocrotaline- and hypoxia-induced pulmonary hypertension rat models with improved right ventricular hypertrophy and pulmonary arterial pressure, without reported fluid retention complications . This safety margin at efficacious exposures makes SC0062 a preferred agent for chronic dosing studies where ERA-mediated morbidity would otherwise confound endpoint interpretation .

Benchmarking New ETA Antagonists Against the Current Selectivity Gold Standard

For medicinal chemistry and drug discovery programs developing next-generation ET receptor antagonists, SC0062 represents the current upper boundary of reported ETA selectivity (>45,000-fold) [2]. It serves as a reference standard for in vitro selectivity panels, enabling head-to-head comparisons of new chemical entities against the compound with the widest documented ETA/ETB window. Procurement of SC0062 alongside atrasentan and macitentan provides a selectivity gradient (45,000× vs. 1,000× vs. 780×) for structure-selectivity relationship studies [2].

Application

Selection Property

Validation Focus

IgA nephropathy research programs

Selectivity-dependent endpoint review

Proteinuria and fluid-retention endpoint monitoring

ETA-specific pathway dissection

Extreme ETA/ETB selectivity

ETB-sparing confirmation in vascular and renal models

Chronic kidney disease model studies

Long-term dosing tolerability context

Fluid retention and mortality endpoint review

Benchmarking novel ETA antagonists

Upper-bound selectivity reference

Selectivity panel comparative data

• [1] Heerspink HJL, Du X, Xu Y, et al. The Selective Endothelin Receptor Antagonist SC0062 in IgA Nephropathy: A Randomized Double-Blind Placebo-Controlled Clinical Trial. J Am Soc Nephrol. 2025;36(4):657-667. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. diosuxentan Ligand Page — Biology Tab. >45000-fold selective for ETA over ETB in vitro. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=biology&ligandId=13748 View Source